Cas no 144860-68-4 (REVEROMYCIN B)

• Product Name: REVEROMYCIN B
• CAS No: 144860-68-4
• MF: C₃₆H₅₂O₁₁
• MW: 660.791492462158
• CID: 903585
• PubChem ID: 10865248
• Update Time: 2025-09-22

REVEROMYCIN B Chemical and Physical Properties

Names and Identifiers

• REVEROMYCIN B
• 10-(2-butyl-2-hexa-2,4-dienyl-8-methyl-1,10-dioxaspiro[4.5]decan-9-yl)-5-hydroxy-4,8-dimethyldeca-2,6,8-trienoic acid
• CTK8E7652
• BDBM50217842
• CHEMBL115216
• 144860-68-4
• (2E,4S,5S,6E,8E)-10-[(2R,5S,8S,9R)-2-butyl-2-[(1S,2E,4E)-5-carboxy-1-(3-carboxypropanoyloxy)-4-methylpenta-2,4-dienyl]-8-methyl-1,10-dioxaspiro[4.5]decan-9-yl]-5-hydroxy-4,8-dimethyldeca-2,6,8-trienoic acid
• J-008016
• AKOS040756196
• Q57499770
• (-)-Reveromycin B
• (2E,6E,8E)-10-[2-Butyl-2-[(2E,4E)-5-carboxy-1-(3-carboxypropanoyloxy)-4-methylpenta-2,4-dienyl]-8-methyl-1,10-dioxaspiro[4.5]decan-9-yl]-5-hydroxy-4,8-dimethyldeca-2,6,8-trienoic acid
• CS-0089236
• HY-125066

• Inchi： 1S/C36H52O11/c1-6-7-19-35(30(14-10-25(3)23-33(42)43)45-34(44)17-16-32(40)41)21-22-36(47-35)20-18-27(5)29(46-36)13-9-24(2)8-12-28(37)26(4)11-15-31(38)39/h8-12,14-15,23,26-30,37H,6-7,13,16-22H2,1-5H3,(H,38,39)(H,40,41)(H,42,43)/b12-8+,14-10+,15-11+,24-9+,25-23+/t26-,27-,28-,29+,30-,35+,36-/m0/s1
• InChI Key： XVFQIVPMOPJEIO-OXVOKJAASA-N
• SMILES： O1[C@]([C@H](/C=C/C(=C/C(=O)O)/C)OC(CCC(=O)O)=O)(CCCC)CC[C@@]21CC[C@H](C)[C@@H](C/C=C(/C=C/[C@@H]([C@H](/C=C/C(=O)O)C)O)\C)O2

Computed Properties

• Exact Mass: 660.35100
• Monoisotopic Mass: 660.35096247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 19
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.272
• Topological Polar Surface Area: 177Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 849.0±65.0 °C at 760 mmHg
• Flash Point: 258.7±27.8 °C
• PSA: 176.89000
• LogP: 6.13130
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

REVEROMYCIN B Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides